Cas no 885277-35-0 (6-Bromo-4-chloro-2-(4-fluorophenyl)quinazoline)

• Product Name: 6-Bromo-4-chloro-2-(4-fluorophenyl)quinazoline
• CAS No: 885277-35-0
• MF: C₁₄H₇BrClFN₂
• MW: 337.574184656143
• MDL: MFCD04115241
• CID: 711431
• PubChem ID: 51358530
• Update Time: 2025-09-23

6-Bromo-4-chloro-2-(4-fluorophenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-2-(4-fluorophenyl)quinazoline
• Quinazoline,6-bromo-4-chloro-2-(4-fluorophenyl)-
• 6-BROMO-4-CHLORO-2-(4-FLUORO-PHENYL)-QUINAZOLINE
• 885277-35-0
• DB-077713
• AKOS012386075
• CS-0341680
• MFCD04115241
• DTXSID00680003
• AB19771

• MDL： MFCD04115241
• Inchi： 1S/C14H7BrClFN2/c15-9-3-6-12-11(7-9)13(16)19-14(18-12)8-1-4-10(17)5-2-8/h1-7H
• InChI Key： GIPACZKCRFSBRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(N=C(C3C=CC(=CC=3)F)N=2)Cl)C=1

Computed Properties

• Exact Mass: 335.94700
• Monoisotopic Mass: 335.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.85180